Cas no 138399-44-7 (ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE)
![ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE structure](https://www.kuujia.com/scimg/cas/138399-44-7x500.png)
138399-44-7 structure
Product name:ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE
ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(5-methyl-1,3-benzoxazol-2-yl)acetate
- AB55378
- 138399-44-7
- ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE
- SCHEMBL24766804
-
- Inchi： InChI=1S/C12H13NO3/c1-3-15-12(14)7-11-13-9-6-8(2)4-5-10(9)16-11/h4-6H,3,7H2,1-2H3
- InChI Key： JGPMMGZUJFVLEY-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 219.08954328g/mol
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.3Ų
ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE Related Literature
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Tri Thanh Pham,Mohit Bajaj,J. Ravi Prakash Soft Matter, 2008,4, 1196-1207
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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Lu Mao,Hardy Sze On Chan RSC Adv., 2012,2, 10610-10617
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Mei Zhou RSC Adv., 2016,6, 113322-113326
138399-44-7 (ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE) Related Products
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